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Compound of Interest

Compound Name: PQR530

Cat. No.: B610182

Introduction

PQRS530 is a potent, orally bioavailable, and brain-penetrant dual inhibitor of class |
phosphoinositide 3-kinases (PI3Ks) and the mechanistic target of rapamycin (nTOR)
complexes 1 and 2 (mMTORC1/2).[1][2][3] As an ATP-competitive inhibitor, it demonstrates
subnanomolar efficacy against PI3Ka and mTOR.[2][3] The PI3K/Akt/mTOR signaling pathway
IS a critical regulator of numerous cellular functions, including cell growth, proliferation, survival,
and metabolism.[3][4][5] Its frequent overactivation in various cancers makes it a key target for
therapeutic development.[3][4] These notes provide detailed protocols for the solubilization and
preparation of PQR530 for use in cell-based assays, along with key performance data and

pathway information.

Physicochemical and In Vitro Efficacy Data

The following table summarizes the key quantitative data for PQR530.
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Cell Line /

Parameter Value . Reference
Condition

Molecular Weight 407.45 g/mol N/A [1]
Enzymatic Binding

Kd (PI3K0) 0.84 nM [1][2]
Assay

Enzymatic Binding

Kd (mTOR) 0.33 nM [1][2]
Assay
Enzymatic Binding

Kd (PI3Kp) 6.1 nM [2]
Assay
Enzymatic Binding

Kd (PI3Ky) 10 nM [2]
Assay
Enzymatic Binding

Kd (PI3Kd) 11 nM [2]
Assay
A2058 Melanoma

IC50 (pAktS473) 0.07 uM Cell [1][6]

ells

A2058 Melanoma
IC50 (pS65235/236) 0.07 uM Cell [1][6]
ells

Panel of 44 Cancer
Mean G150 426 nM ] [1][6]
Cell Lines

PQR530 Mechanism of Action: PIBK/ImTOR
Signaling Pathway

PQR530 exerts its function by inhibiting two key nodes in the PISK/Akt/mTOR pathway. It
blocks PI3K, preventing the conversion of PIP2 to PIP3 and subsequent activation of Akt.
Concurrently, it directly inhibits the kinase activity of both mTORC1 and mTORC2, which are
downstream effectors of Akt and central regulators of protein synthesis and cell survival.[3][7][8]
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PQR530 inhibits both PI3K and mTOR complexes within the signaling cascade.
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Experimental Protocols
Protocol 1: Preparation of PQR530 Stock Solution

This protocol details the preparation of a high-concentration stock solution for long-term
storage and subsequent dilution.

Materials:

 PQR530 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

 Ultrasonic water bath

Procedure:

o Equilibration: Allow the vial of PQR530 powder to equilibrate to room temperature for at least
60 minutes before opening to prevent condensation.[9]

o Calculation: Determine the required volume of DMSO to achieve the desired stock
concentration. PQR530 is soluble in DMSO at concentrations up to 33.33 mg/mL (81.81
mM).[1] A stock concentration of 10 mM or 20 mM is recommended for most applications.

o Example for 10 mM stock: To prepare 1 mL of a 10 mM stock solution, dissolve 4.07 mg of
PQR530 in 1 mL of DMSO.

¢ Dissolution: Add the calculated volume of DMSO to the vial of PQR530 powder.

e Solubilization: Vortex the solution thoroughly. If precipitation or incomplete dissolution is
observed, use an ultrasonic water bath to facilitate complete solubilization.[1] Note that
hygroscopic DMSO can negatively impact solubility; always use a fresh, high-quality solvent.

[1]

» Aliquoting and Storage: Aliquot the clear stock solution into sterile, tightly sealed vials to
avoid repeated freeze-thaw cycles. Store aliquots as recommended in the stability table
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below.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol describes the dilution of the DMSO stock solution into cell culture medium for

treating cells.

Materials:

* PQRS530 stock solution (from Protocol 1)

o Complete cell culture medium appropriate for the cell line
« Sterile microcentrifuge tubes or plates

Procedure:

Thawing: Thaw a single aliquot of the PQR530 stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the final desired concentrations for your experiment.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is
consistent across all treatments (including the vehicle control) and is non-toxic to the cells. It
is recommended to keep the final DMSO concentration at or below 0.5%, as higher
concentrations can be cytotoxic to many cell lines.[10]

» Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO in the
culture medium as the highest concentration used for PQR530 treatment.

o Application: Immediately add the prepared working solutions to the cell cultures. It is best
practice to prepare working solutions fresh for each experiment.[9]

Protocol 3: General Workflow for In Vitro Cell-Based
Assays
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The following diagram illustrates a typical workflow for assessing the effect of PQR530 on cell
viability or signaling.

1. Seed cells in multi-well plates
and allow to adhere overnight

2. Prepare serial dilutions of PQR530
in culture medium (Protocol 2)

'y

3. Remove old medium and treat cells
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'
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'

5. Perform endpoint assay
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A generalized workflow for evaluating PQR530 in cell culture experiments.

Solubility and Stability
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Proper storage and handling are critical to ensure the integrity and activity of PQR530.

lubili

Solvent System

Max Solubility

Solution Type

Reference

In Vitro

DMSO

33.33 mg/mL (81.81
mM)

Clear Solution

[1]

In Vivo Formulations

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

2.5 mg/mL (6.14 mM)

Suspended Solution

[1]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (6.14
mM)

Clear Solution

[1]

10% DMSO, 90%

corn oil

> 2.5 mg/mL (6.14
mM)

Clear Solution

[2]

E | Stabili lati

Storage )

Form Shelf Life Reference
Temperature

Solid Powder -20°C 1 year [1]

-80°C 2 years [1]

Stock Solution (in
-20°C Up to 1 month [9]

DMSO)

Up to 2 years (use

-80°C within 1 year [1]
recommended)
Working Solution (in Prepare fresh for each
_ N/A [1][9]
Media) use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: PQR530 Solubility and Preparation
for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610182#pqr530-solubility-and-preparation-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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